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Compound of Interest

Compound Name: Silver phosphide

Cat. No.: B1148178 Get Quote

This technical guide provides a comprehensive overview of silver phosphide, a compound

with growing interest in materials science and catalysis. It is tailored for researchers, scientists,

and drug development professionals, offering detailed information on its chemical identifiers,

synthesis methodologies, and characterization techniques. Two primary forms of silver
phosphide, trisilver phosphide (Ag₃P) and silver diphosphide (AgP₂), are discussed,

highlighting their distinct properties and applications.

Chemical Identifiers
Silver phosphide is most commonly found in two stoichiometric forms: Ag₃P and AgP₂. Each

possesses a unique set of identifiers crucial for accurate documentation and research. The

following table summarizes the key quantitative data for these compounds.
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Identifier Trisilver Phosphide (Ag₃P) Silver Diphosphide (AgP₂)

CAS Number 130631-79-7[1][2] 12002-82-3[3]

Molecular Formula Ag₃P[1][2][4] AgP₂[3][5]

Molecular Weight 354.58 g/mol [1][2] 169.82 g/mol [3]

IUPAC Name trisilver;phosphorus(3-)[1][4] Not specified

Synonyms Silver phosphide[4] Silver phosphide (AgP₂)[3][4]

PubChem CID 21252225[4][6] Not specified

EC Number Not specified 234-418-1[4][5]

InChI InChI=1S/3Ag.P/q3*+1;-3[4] InChI=1S/Ag.2P[5]

InChIKey
UPSJDTMGIPTVRB-

UHFFFAOYSA-N[4]

SFNBFPFECXSEDL-

UHFFFAOYSA-N[5]

SMILES [P-3].[Ag+].[Ag+].[Ag+][4] --INVALID-LINK--#P[5]

Experimental Protocols
Detailed experimental protocols are essential for the reproducible synthesis and

characterization of materials. Below are methodologies for the synthesis of both Ag₃P and

AgP₂, followed by a general characterization workflow.

Synthesis of Trisilver Phosphide (Ag₃P)

While a detailed, step-by-step protocol for the synthesis of Ag₃P is not readily available in the

provided search results, a general approach involves the reaction of a silver salt with a

phosphorus source under controlled conditions[1].

Reactants: A common method involves the reaction between a soluble silver salt, such as

silver nitrate (AgNO₃), and a phosphide source, like trisodium phosphide (Na₃P)[1].

Reaction Conditions: The reaction is typically carried out in a controlled environment to

prevent oxidation and ensure the formation of the desired phosphide. This may involve the

use of an inert atmosphere.
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General Procedure:

A solution of the silver salt is prepared in a suitable solvent.

The phosphide source is added to the silver salt solution, leading to the precipitation of

silver phosphide.

The resulting precipitate is then isolated, washed to remove impurities, and dried.

Synthesis of Silver Diphosphide (AgP₂) Nanocrystals

A more detailed protocol for the synthesis of colloidal AgP₂ nanocrystals has been described,

highlighting the use of a reactive phosphorus precursor to achieve monodisperse and

crystalline nanoparticles[7].

Precursor Selection: Tris(trimethylsilyl)phosphine (P(SiMe₃)₃) is utilized as a reactive

phosphorus precursor, which allows for a wider temperature window compared to other

precursors like trioctylphosphine (TOP)[7].

Synthesis Procedure[7]:

Hot-Injection: The synthesis is carried out using a hot-injection method.

Reaction Temperature: The reaction is initiated by injecting the precursors at 180°C.

Reaction Time: The temperature is maintained at 180°C for 10 minutes.

Cooling: The reaction mixture is then rapidly cooled to 80°C.

Annealing: The temperature is held at 80°C for 60 minutes.

Purification[7]:

Ethanol is added to the reaction mixture, followed by centrifugation to collect the

nanocrystals.

This washing and centrifugation procedure is repeated three times to ensure the removal

of unreacted precursors and byproducts.
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The final solid nanocrystals are re-dispersed in a suitable solvent mixture for further use.

Characterization of Silver Phosphide Nanoparticles

A general workflow for the characterization of synthesized silver phosphide nanoparticles

involves several analytical techniques to determine their composition, structure, and

morphology.

Elemental Composition:

Inductively Coupled Plasma Mass Spectrometry (ICP-MS): To determine the precise

atomic ratio of silver to phosphorus[7].

Energy-Dispersive X-ray Spectroscopy (EDS): To confirm the elemental composition of the

synthesized material[7].

Crystallographic Structure:

X-ray Diffraction (XRD): To identify the crystalline phase and structure of the silver
phosphide.

Morphology and Size:

Transmission Electron Microscopy (TEM): To visualize the size, shape, and morphology of

the nanocrystals[7].

Signaling Pathways and Experimental Workflows
To visualize the relationships and workflows discussed, the following diagrams are provided in

the DOT language.
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Synthesis of Silver Phosphide
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Caption: Synthesis of Silver Phosphide.

Characterization Workflow for Silver Phosphide Nanoparticles
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Caption: Characterization Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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